4-chloro-N-(2,5-dimethoxyphenyl)-2-nitrobenzamide

• IUPAC Name: 4-chloro-N-(2,5-dimethoxyphenyl)-2-nitrobenzamide
• InChI: InChI=1S/C15H13ClN2O5/c1-22-10-4-6-14(23-2)12(8-10)17-15(19)11-5-3-9(16)7-13(11)18(20)21/h3-8H,1-2H3,(H,17,19)
• InChI Key: CEMUARYRPBHKGX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NC(=O)C2=C(C=C(C=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C15H13ClN2O5
• Molecular Weight: 336.72 g/mol

Description

4-chloro-N-(2,5-dimethoxyphenyl)-2-nitrobenzamide is a chemical compound that has been of interest to the scientific community due to its potential applications in pharmaceutical research. This compound is also known as 25CN-NBOH and has been investigated for its potential as a selective serotonin receptor agonist.

Mechanism of Action

The mechanism of action of 4-chloro-N-(2,5-dimethoxyphenyl)-2-nitrobenzamide involves its binding to the 5-HT2A receptor. This binding leads to the activation of intracellular signaling pathways, which can result in changes in neuronal activity and neurotransmitter release. These changes can contribute to the observed effects of this compound on mood, cognition, and perception.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not fully understood. However, it has been shown to have psychedelic effects in animal models and humans. These effects include alterations in perception, thought processes, and mood.

Advantages and Limitations for Lab Experiments

One advantage of using 4-chloro-N-(2,5-dimethoxyphenyl)-2-nitrobenzamide in lab experiments is its high affinity for the 5-HT2A receptor. This makes it a useful tool for studying the structure and function of this receptor. However, a limitation of using this compound is its psychedelic effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 4-chloro-N-(2,5-dimethoxyphenyl)-2-nitrobenzamide. These include:
1. Investigation of the effects of this compound on other serotonin receptors and other neurotransmitter systems.
2. Development of more selective agonists for the 5-HT2A receptor.
3. Investigation of the potential therapeutic applications of this compound, such as in the treatment of mood disorders.
4. Investigation of the potential neurotoxic effects of this compound.
5. Investigation of the potential for this compound to be used as a tool for studying the structure and function of other receptors and signaling pathways.

Synthesis Methods

The synthesis of 4-chloro-N-(2,5-dimethoxyphenyl)-2-nitrobenzamide involves several steps. The first step involves the reaction of 2,5-dimethoxyphenylacetonitrile with sodium methoxide to form the corresponding methoxy derivative. The second step involves the reaction of the methoxy derivative with 4-chloro-2-nitrobenzoyl chloride to form the target compound.

Scientific Research Applications

4-chloro-N-(2,5-dimethoxyphenyl)-2-nitrobenzamide has been investigated for its potential as a selective serotonin receptor agonist. It has been shown to have high affinity for the 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. This compound has also been investigated for its potential as a tool for studying the structure and function of the 5-HT2A receptor.